Magnesium

• CAS: 7439-95-4
• Synonyms: Ecka Granules PK 31; Ecka Granules PK 51; Hypermagnesemia; Hypomagnesemia; Magnesium 100; Magnesium Shot; Magnesium Element; Magnesium Excess, Excess! must be the first term in the HMD. Consider index entry related to magnesium excess plant stress, h
• Molecular Formula: Mg
• Molecular Weight: 24.305 g/mol
• SMILES: [Mg]
• InChI: InChI=1S/Mg
• InChIKey: FYYHWMGAXLPEAU-UHFFFAOYSA-N
• Solubility: insoluble in cold water; INSOL IN COLD WATER, CHROMIUM TRIOXIDES; SOLUBLE IN MINERAL ACIDS; Insoluble but reactive in water, liberating hydrogen gas; Solubility in water: reaction

High-purity magnesium metal for demanding structural and synthetic applications. This element is the lightest structural metal (1.74 g/cm³), offering a 36% weight savings over aluminum and enabling 30-35% lighter die-cast components. - Grignard reagent synthesis: Reagent-grade turnings with ≥98% purity ensure reliable organomagnesium formation. - Aerospace/automotive: ISO 8287-compliant 99.9% purity with Fe ≤0.04% and Ni ≤0.002% for corrosion-resistant, high-specific-strength parts. - Battery research: 3833 mAh/cm³ volumetric capacity supports next-generation Mg-ion battery development. - Corrosion protection: Sacrificial anodes reduce steel corrosion by 65.5% in low-conductivity soils. Multiple physical forms (turnings, ribbon, powder) are stocked for immediate dispatch with full quality documentation.

Magnesium Procurement Guide

Magnesium (CAS 7439-95-4) is the lightest structural metal, with a density of 1.74–1.8 g/cm³, approximately 36% lighter than aluminum and 75% lighter than steel [1][2]. Its combination of low density and high specific strength makes it a critical material in aerospace, automotive lightweighting, and portable electronics [3]. In chemical synthesis, it is essential for generating Grignard reagents .

• [1] MakeItFrom. (2020). AZ61A Magnesium vs. EN AC-47100 Aluminum. Retrieved from https://www.makeitfrom.com. View Source
• [2] Aluminium China. (2024). Magnesium Alloy vs. Aluminum Alloy: How Do They Compete? Retrieved from https://www.aluminiumchina.com. View Source
• [3] CorrData. (2016). Comparison of Magnesium, Zinc, Aluminum, and Titanium Alloys. National Materials Corrosion and Protection Scientific Data Center. Retrieved from https://www.corrdata.org.cn. View Source

Why Magnesium Substitution Fails

Magnesium's unique combination of ultralow density, high specific strength, and specific electrochemical properties prevents simple one-to-one substitution. For example, while aluminum is a common alternative for lightweighting, its 36% higher density directly compromises weight-sensitive performance in aerospace and EV components [1][2]. In battery applications, magnesium's divalent nature provides a volumetric capacity (3833 mAh/cm³) nearly double that of lithium metal anodes (2036 mAh/cm³), a fundamental chemical advantage that cannot be replicated [3].

• [1] MakeItFrom. (2020). AZ61A Magnesium vs. EN AC-47100 Aluminum. Retrieved from https://www.makeitfrom.com. View Source
• [2] Aluminium China. (2024). Magnesium Alloy vs. Aluminum Alloy: How Do They Compete? Retrieved from https://www.aluminiumchina.com. View Source
• [3] MDPI Sustainability. (2025). Looking Beyond Lithium for Breakthroughs in Magnesium-Ion Batteries. 17(9), 3782. https://doi.org/10.3390/su17093782. View Source

Magnesium Differentiation Evidence

Density Advantage over Aluminum

Magnesium exhibits a density of 1.74–1.8 g/cm³, which is 33–36% lower than aluminum's density of 2.7 g/cm³. This density reduction directly translates to weight savings of 30–35% when replacing aluminum components with magnesium in structural applications [1][2]. For a 16-inch automotive wheel, a cast magnesium alloy wheel delivers ~30% weight reduction compared to an aluminum counterpart [3].

Evidence Dimension	Density (g/cm³)
Target Compound Data	1.74–1.8 g/cm³
Comparator Or Baseline	Aluminum: 2.7 g/cm³
Quantified Difference	33–36% lower density
Conditions	Standard temperature and pressure (20°C)

Why This Matters

Lower density is the primary driver for weight reduction in transportation, directly improving fuel efficiency in ICE vehicles and range in electric vehicles.

• [1] MakeItFrom. (2020). AZ61A Magnesium vs. EN AC-47100 Aluminum. Retrieved from https://www.makeitfrom.com. View Source
• [2] CorrData. (2016). Comparison of Magnesium, Zinc, Aluminum, and Titanium Alloys. National Materials Corrosion and Protection Scientific Data Center. Retrieved from https://www.corrdata.org.cn. View Source
• [3] Times of India. (2026). Magnesium's Moment: A Lightweighting Must-Have – and Why India Can't Sit This One Out. Retrieved from https://timesofindia.indiatimes.com. View Source

Volumetric Capacity vs. Lithium Metal

Magnesium metal anodes offer a volumetric capacity of 3833 mAh/cm³, which is 88% higher than lithium metal's 2036 mAh/cm³ [1][2]. This is due to magnesium's divalent nature, allowing it to carry twice the charge per ion compared to monovalent lithium. In addition, magnesium-ion batteries demonstrate 92% capacity retention after 500 cycles with sulfur-graphene cathodes, a 10% improvement over standard configurations [3].

Evidence Dimension	Volumetric Capacity (mAh/cm³)
Target Compound Data	3833 mAh/cm³
Comparator Or Baseline	Lithium metal: 2036 mAh/cm³
Quantified Difference	+1797 mAh/cm³ (88% higher)
Conditions	Theoretical value based on metal anode properties

Why This Matters

Higher volumetric capacity enables smaller, lighter batteries for the same energy storage, a critical metric for portable electronics and electric vehicles.

• [1] MDPI Sustainability. (2025). Looking Beyond Lithium for Breakthroughs in Magnesium-Ion Batteries. 17(9), 3782. https://doi.org/10.3390/su17093782. View Source
• [2] IPFS. (n.d.). Magnesium Battery. Retrieved from https://ipfs.io. View Source
• [3] ADS. (2025). Looking Beyond Lithium for Breakthroughs in Magnesium-Ion Batteries as Sustainable Solutions. 2025Sust...17.3782M. Retrieved from https://ui.adsabs.harvard.edu. View Source

Corrosion Protection vs. Zinc Anodes

In a study of underground steel pipeline protection, a magnesium sacrificial anode reduced the corrosion rate to 0.80 mpy (mils per year), compared to 2.32 mpy when using a zinc anode under identical conditions (soil depth 0.2m, pH 5.49, 28-day exposure) [1]. This represents a 65.5% reduction in corrosion rate, indicating significantly better protection performance in low-conductivity environments.

Evidence Dimension	Corrosion Rate (mpy) of Protected Steel
Target Compound Data	0.80 mpy
Comparator Or Baseline	Zinc anode: 2.32 mpy
Quantified Difference	-1.52 mpy (65.5% reduction)
Conditions	Coated steel pipe buried in soil, 28-day exposure, pH 5.49

Why This Matters

Lower corrosion rate ensures longer asset life and reduced maintenance costs for underground pipelines and structures, a key procurement metric in civil engineering.

• [1] Mohamad, M. S. N. (2009). Cathodic Protection of Underground Steel Pipelines by Using Sacrificial Anodes. Universiti Malaysia Pahang. Retrieved from https://umpir.ump.edu.my/id/eprint/1169/. View Source

ISO 8287 Purity Specifications

For critical aerospace and defense applications, unalloyed magnesium must meet stringent purity specifications as defined by ISO 8287. The standard defines grades from 99.8% to 99.98% purity, with strict limits on impurities that can accelerate corrosion and degrade mechanical properties [1][2]. For instance, iron content is capped at 0.04% max for FSU-origin material and 0.04% max for Chinese material, while nickel is limited to 0.001% and 0.002%, respectively [3].

Evidence Dimension	Purity Grade and Impurity Limits
Target Compound Data	ISO 8287 Grades: 99.8% - 99.98% purity
Comparator Or Baseline	General industrial grade (unspecified)
Quantified Difference	Not applicable (class-level specification)
Conditions	Aerospace, space, and defense sector requirements

Why This Matters

Specifying the correct purity grade directly impacts corrosion resistance, mechanical performance, and long-term reliability, especially in safety-critical applications.

• [1] FILAB. (2026). ISO 8287 Testing. Retrieved from https://filab.fr/en/our-services/our-analysis-services/metallurgical-analysis-laboratory/iso-8287-testing/. View Source
• [2] International Organization for Standardization. (2011). ISO 8287:2011 - Magnesium and magnesium alloys — Unalloyed magnesium — Chemical composition. View Source
• [3] MMTA. (2016). Magnesium Metal Norms. Minor Metals Trade Association. Retrieved from https://mmta.co.uk/metal-norms/magnesium/. View Source

Magnesium Application Scenarios

Lightweight EV Battery Trays and Castings

Use magnesium die-cast components to achieve 30-35% weight reduction compared to aluminum. This translates to extended EV range and improved handling [1][2]. Magnesium's specific strength (up to 133) rivals titanium in high-performance alloys, enabling structural applications like instrument panel beams and seat frames [3].

Next-Generation Magnesium-Ion Batteries

Leverage magnesium's 88% higher volumetric capacity (3833 mAh/cm³) over lithium to design more compact, safer batteries with no dendrite formation [4][5]. The 92% capacity retention after 500 cycles demonstrates long-term stability [6].

Cathodic Protection for Underground Infrastructure

Deploy magnesium sacrificial anodes to achieve a 65.5% reduction in steel corrosion rate (0.80 mpy vs. 2.32 mpy with zinc) in low-conductivity soils, extending pipeline service life [7].

High-Purity Magnesium for Aerospace

Specify ISO 8287 compliant magnesium with purity ≥99.9% and strict impurity limits (e.g., Fe ≤0.04%, Ni ≤0.002%) to ensure corrosion resistance and structural integrity in aircraft and spacecraft components [8][9].

• [1] Times of India. (2026). Magnesium's Moment: A Lightweighting Must-Have – and Why India Can't Sit This One Out. Retrieved from https://timesofindia.indiatimes.com. View Source
• [2] GlobalSpec. (2023). Will Magnesium Be an EV Miracle Material? Retrieved from https://electronics360.globalspec.com. View Source
• [3] Aluminium China. (2024). Magnesium Alloy vs. Aluminum Alloy: How Do They Compete? Retrieved from https://www.aluminiumchina.com. View Source
• [4] MDPI Sustainability. (2025). Looking Beyond Lithium for Breakthroughs in Magnesium-Ion Batteries. 17(9), 3782. https://doi.org/10.3390/su17093782. View Source
• [5] IPFS. (n.d.). Magnesium Battery. Retrieved from https://ipfs.io. View Source
• [6] ADS. (2025). Looking Beyond Lithium for Breakthroughs in Magnesium-Ion Batteries as Sustainable Solutions. 2025Sust...17.3782M. Retrieved from https://ui.adsabs.harvard.edu. View Source
• [7] Mohamad, M. S. N. (2009). Cathodic Protection of Underground Steel Pipelines by Using Sacrificial Anodes. Universiti Malaysia Pahang. Retrieved from https://umpir.ump.edu.my/id/eprint/1169/. View Source
• [8] FILAB. (2026). ISO 8287 Testing. Retrieved from https://filab.fr/en/our-services/our-analysis-services/metallurgical-analysis-laboratory/iso-8287-testing/. View Source
• [9] MMTA. (2016). Magnesium Metal Norms. Minor Metals Trade Association. Retrieved from https://mmta.co.uk/metal-norms/magnesium/. View Source